Cas no 1248404-06-9 ((but-3-yn-1-yl)(2-methoxyethyl)amine)

• Product Name: (but-3-yn-1-yl)(2-methoxyethyl)amine
• CAS No: 1248404-06-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD16683238
• CID: 4580861
• PubChem ID: 61687847
• Update Time: 2025-06-08

(but-3-yn-1-yl)(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• (but-3-yn-1-yl)(2-methoxyethyl)amine

• MDL： MFCD16683238
• Inchi： 1S/C7H13NO/c1-3-4-5-8-6-7-9-2/h1,8H,4-7H2,2H3
• InChI Key： YREFPOJIEPFLHB-UHFFFAOYSA-N
• SMILES： C(NCCOC)CC#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (but-3-yn-1-yl)(2-methoxyethyl)amine

Introduction to (but-3-yn-1-yl)(2-methoxyethyl)amine and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (but-3-yn-1-yl)(2-methoxyethyl)amine, with the CAS number 1248404-06-9, stands out as a versatile intermediate with significant potential in various synthetic applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its utility in the development of novel bioactive molecules.

The molecular structure of (but-3-yn-1-yl)(2-methoxyethyl)amine consists of a but-3-yne moiety linked to a 2-methoxyethyl amine group. This configuration imparts distinct chemical properties that make it valuable in organic synthesis. The presence of the alkyne group provides a site for further functionalization, while the amine and methoxy substituents offer opportunities for hydrogen bonding and solubility modulation. These features are particularly relevant in the design of pharmacophores that target specific biological pathways.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for therapeutic applications. (but-3-yn-1-yl)(2-methoxyethyl)amine has been identified as a key building block in the synthesis of such inhibitors. Its ability to undergo various chemical transformations, including nucleophilic addition and condensation reactions, makes it an ideal candidate for constructing complex molecular architectures. For instance, studies have demonstrated its use in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of (but-3-yn-1-yl)(2-methoxyethyl)amine is its role in medicinal chemistry. Researchers have leveraged its structural motifs to develop novel compounds with enhanced binding affinity and selectivity. The alkyne group can be further modified to introduce additional functional handles, allowing for the creation of libraries of derivatives with tailored properties. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The compound's significance extends beyond pharmaceutical applications. In materials science, (but-3-yn-1-yl)(2-methoxyethyl)amine has been explored as a precursor for synthesizing advanced polymers and coatings. Its reactivity with metal catalysts enables the formation of conjugated polymers, which exhibit desirable electronic properties for use in organic electronics. These materials are being investigated for their potential in flexible displays and solar cells, highlighting the compound's broad utility across multiple disciplines.

Recent advancements in synthetic methodologies have further enhanced the appeal of (but-3-yn-1-yl)(2-methoxyethyl)amine. The development of palladium-catalyzed cross-coupling reactions has made it easier to incorporate this compound into complex molecular frameworks. Such techniques have enabled chemists to construct intricate structures with high precision, opening new avenues for innovation. Moreover, green chemistry principles have been integrated into its synthesis, reducing environmental impact while maintaining high yields and purity.

The biological activity of (but-3-yn-1-yl)(2-methoxyethyl)amine derivatives has been extensively studied. In vitro assays have revealed that certain analogs exhibit potent effects on target enzymes and receptors. These findings have spurred interest in exploring their therapeutic potential further. Preclinical studies are underway to evaluate their safety and efficacy in animal models, with the aim of translating these discoveries into clinical trials. The results from these studies could pave the way for new treatments targeting a wide range of diseases.

The future prospects for (but-3-yn-1-yl)(2-methoxyethyl)amine are promising, given its multifaceted utility and the ongoing research efforts in its application. As synthetic chemistry continues to evolve, new methods for its modification and functionalization will emerge, expanding its potential uses. Collaborative efforts between academia and industry are essential to harness this compound's full potential and bring innovative solutions to various scientific challenges.

In conclusion, (but-3-yn-1-yl)(2-methoxyethyl)amine is a remarkable chemical entity with significant implications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. With continued investigation and innovation, this compound is poised to play an even greater role in shaping the future of chemical research.